Cas no 150718-29-9 (5-chloro-3,4-dihydro-3-oxo-2-Pyrazinecarboxylic acid)

• Product Name: 5-chloro-3,4-dihydro-3-oxo-2-Pyrazinecarboxylic acid
• CAS No: 150718-29-9
• MF: C₅H₃ClN₂O₃
• MW: 174.541919946671
• MDL: MFCD15144424
• CID: 1106496
• PubChem ID: 18956548
• Update Time: 2025-04-20

5-chloro-3,4-dihydro-3-oxo-2-Pyrazinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3,4-dihydro-3-oxo-2-Pyrazinecarboxylic acid
• SCHEMBL7537196
• 150718-29-9
• 5-Chloro-3-hydroxypyrazine-2-carboxylic acid
• AKOS037646488
• 5-Chloro-3-hydroxypyrazine-2-carboxylicacid
• W17937
• CS-0059881
• DB-219447
• 6-chloro-2-oxo-1H-pyrazine-3-carboxylic acid
• AS-69158
• MFCD15144424
• 3-Hydroxy-5-chloropyrazine-2-carboxylic acid
• 5-Chloro-3-oxo-3,4-dihydropyrazine-2-carboxylic acid

• MDL： MFCD15144424
• Inchi： 1S/C5H3ClN2O3/c6-2-1-7-3(5(10)11)4(9)8-2/h1H,(H,8,9)(H,10,11)
• InChI Key： AVFMENMETODLQX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)O)C(N1)=O

Computed Properties

• Exact Mass: 173.9832197g/mol
• Monoisotopic Mass: 173.9832197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.8Ų